Cas no 2680659-89-4 (4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid)

• Product Name: 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid
• CAS No: 2680659-89-4
• MF: C₁₄H₉ClF₃NO₄
• MW: 347.673773527145
• CID: 5621446
• PubChem ID: 165939783
• Update Time: 2025-06-07

4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298161
• 2680659-89-4
• 4-chloro-2-{2,2,2-trifluoro-N-[(furan-2-yl)methyl]acetamido}benzoic acid
• 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid

• Inchi： 1S/C14H9ClF3NO4/c15-8-3-4-10(12(20)21)11(6-8)19(13(22)14(16,17)18)7-9-2-1-5-23-9/h1-6H,7H2,(H,20,21)
• InChI Key： USKPUUQDSWIIKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)N(C(C(F)(F)F)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 347.0172199g/mol
• Monoisotopic Mass: 347.0172199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Additional information on 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid

Introduction to 4-Chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic Acid (CAS No. 2680659-89-4)

4-Chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid (CAS No. 2680659-89-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a chlorobenzene ring, a trifluoroacetamide moiety, and a furan substituent. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid involves several steps, including the formation of the trifluoroacetamide group and the attachment of the furan substituent. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its chemical properties, 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid exhibits high solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in various biological assays and drug delivery systems. Additionally, the presence of the trifluoroacetamide group imparts enhanced stability to the molecule, making it resistant to hydrolysis and other degradation pathways.

The biological activities of 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These results suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid has also demonstrated promising antiviral activity. Research conducted by a team at the University of California has shown that this compound can inhibit the replication of several RNA viruses, including influenza A virus and Zika virus. The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral RNA synthesis.

In addition to its therapeutic potential, 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid has been explored for its use as a probe in chemical biology studies. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for investigating protein function and interactions. For example, it has been used to study the role of certain enzymes in cellular signaling pathways and to identify novel drug targets for various diseases.

The safety profile of 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid has also been evaluated in preclinical studies. Toxicity assays have shown that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity. However, further clinical trials are needed to fully assess its safety and efficacy in humans.

In conclusion, 4-chloro-2-{2,2,2-trifluoro-N-(furan-2-yl)methylacetamido}benzoic acid (CAS No. 2680659-89-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an attractive candidate for further research and clinical evaluation. As more studies are conducted on this compound, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered.